
Essential Safety and Logistical Information for
Handling DS18561882

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DS18561882

Cat. No.: B607206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of DS18561882, a potent and isozyme-selective MTHFD2 inhibitor. Given the absence

of a publicly available, official Safety Data Sheet (SDS), this guidance is based on the

compound's known properties and general best practices for handling potent, research-grade

small molecule enzyme inhibitors. It is imperative that users supplement this information with

their institution's specific safety protocols and conduct a thorough risk assessment before

commencing any work.

Summary of Key Quantitative Data
The following table summarizes the known quantitative data for DS18561882, facilitating easy

reference and comparison.
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Property Value Source

Molecular Formula C₂₈H₃₁F₃N₄O₆S [1]

Molecular Weight 608.63 g/mol [1]

Purity >99% [1]

Appearance Solid N/A

IC₅₀ (MTHFD2) 0.0063 µM [2]

IC₅₀ (MTHFD1) 0.57 µM [2]

GI₅₀ (MDA-MB-231) 140 nM [2]

Storage and Stability
Proper storage is critical to maintain the integrity and activity of DS18561882.

Condition Duration Notes

Powder at -20°C 3 years

Powder at -80°C 2 years Stored under nitrogen.[2]

In solvent at -20°C 1 month

In solvent at -80°C 1 year
Aliquot to avoid repeated

freeze-thaw cycles.

Solubility Data
The solubility of DS18561882 in various solvent systems is provided below. For in vivo

experiments, it is recommended to prepare fresh solutions daily.[2]
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Solvent System Solubility Notes

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (4.11 mM)

May require sonication for a

clear solution.[2]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (4.11 mM)

May require sonication for a

clear solution.[2]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (4.11 mM)
May require sonication for a

clear solution.[2]

Experimental Protocols
In Vivo Oral Administration in a Mouse Xenograft Model
A study involving a mouse xenograft model utilized the following protocol for oral administration

of DS18561882:

Vehicle: The compound was suspended in a 0.5% (w/v) methyl cellulose 400 solution.[2]

Dosage: Doses of 30, 100, or 300 mg/kg were administered orally twice daily.[2]

Pharmacokinetic Profile: The study reported a good oral pharmacokinetic profile.[2]

Operational Plan: Safe Handling Workflow
Adherence to a strict operational workflow is essential to minimize exposure and ensure a safe

laboratory environment.
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DS18561882 Handling Workflow

Preparation

Handling

Cleanup & Disposal

Risk Assessment

Gather Materials

Proceed if safe

Don PPE

Weighing

Dissolution

Experimentation

Decontamination

Waste Segregation

Waste Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of DS18561882, from preparation to disposal.
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Step-by-Step Handling Procedures
Risk Assessment: Before any handling, conduct a thorough risk assessment, considering the

potent nature of the compound and the experimental procedures involved.

Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety glasses with

side shields, and nitrile gloves. For procedures with a risk of aerosol generation, a fume

hood and respiratory protection should be used.

Weighing: Handle the solid compound in a chemical fume hood or a ventilated balance

enclosure to avoid inhalation of any airborne particles. Use dedicated spatulas and weighing

boats.

Dissolution: Add solvents to the solid compound slowly to avoid splashing. If sonication is

required, ensure the container is properly sealed.

Experimentation: All experimental procedures should be carried out in a well-ventilated area,

preferably within a chemical fume hood. Avoid direct contact with the skin and eyes.

Decontamination: After handling, decontaminate all surfaces, equipment, and glassware that

have come into contact with DS18561882. Use a suitable solvent or a detergent solution.

Disposal Plan
As a potent small molecule inhibitor, all waste generated from the handling of DS18561882
must be treated as hazardous chemical waste.
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DS18561882 Waste Disposal Plan
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Caption: A clear plan for the segregation and disposal of waste contaminated with

DS18561882.

Step-by-Step Disposal Procedures
Waste Segregation:

Solid Waste: Collect all contaminated solid materials, including gloves, weighing paper,

pipette tips, and empty vials, in a designated, clearly labeled hazardous waste container

for solid chemical waste.

Liquid Waste: Collect all solutions containing DS18561882, including unused stock

solutions and experimental waste, in a designated, leak-proof hazardous waste container

for liquid chemical waste. Ensure the container is compatible with the solvents used.
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Sharps Waste: Any contaminated needles or other sharps must be disposed of in a

designated sharps container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "DS18561882," and any other components of the waste stream (e.g.,

solvents).

Storage: Store waste containers in a designated, secure satellite accumulation area within

the laboratory, away from incompatible materials.

Disposal: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and disposal of the hazardous waste. Do not dispose of any waste

containing DS18561882 down the drain or in the regular trash.

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling the potent MTHFD2 inhibitor DS18561882 and ensure a safe and

compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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